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Introduction

IR-820 is a near-infrared (NIR) cyanine dye that serves as an effective blood pool contrast
agent for in vivo imaging.[1][2][3] Its utility in preclinical research stems from its strong
fluorescence emission in the NIR window, which allows for deep tissue penetration and
reduced light scattering.[4][5] A key characteristic of IR-820 is the significant enhancement of
its fluorescence upon binding to serum albumin.[4][5] This interaction prolongs its circulation
time, making it an ideal candidate for angiography and the visualization of vascular leakage in
pathological conditions such as tumors and inflammation.[4][6] These application notes provide
an overview of IR-820's properties, detailed protocols for its use, and relevant experimental
data.

Properties of IR-820

IR-820 is a water-soluble organic dye with distinct spectral properties that are influenced by its
environment.[7] In aqueous solutions, it exhibits different absorption and emission maxima
compared to when it is bound to serum proteins.[7] This shift is advantageous for in vivo
applications, as the protein-bound state is predominant in the bloodstream.

Physicochemical and Spectral Properties
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Property Value Source
Chemical Formula C46H50CIN2Na06S2 [1]
Molecular Weight 849.47 g/mol [1][4]
Excitation Maximum (in vivo) ~710 nm [1112][4]
Emission Maximum (in vivo) ~820 nm [1][2][4]
Excitation Maximum (in serum)  ~793 nm (red-shifted) [7]
Emission Maximum (in serum) ~858 nm (red-shifted) [7]
Quantum Yield (in water) 0.313% [7]
Quantum Yield (in serum) 2.521% [7]

Mechanism of Action as a Blood Pool Agent

The functionality of IR-820 as a blood pool contrast agent is primarily due to its non-covalent
binding to serum albumin.[4][8] This interaction forms a nanoparticle-sized complex that
restricts the dye's extravasation from healthy vasculature and prolongs its circulation half-life.[4]
[8] In areas with compromised vasculature, such as tumors or sites of inflammation, the
enhanced permeability and retention (EPR) effect allows for the accumulation of the IR-820-
albumin complex, leading to a strong and persistent fluorescence signal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pool Contrast Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555252#using-ir-820-as-a-blood-pool-contrast-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2790532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2790532/
https://www.researchgate.net/publication/24255975_Near-Infrared_Imaging_of_Injured_Tissue_in_Living_Subjects_Using_IR-820
https://pmc.ncbi.nlm.nih.gov/articles/PMC9016882/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9016882/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://www.researchgate.net/figure/Biodistribution-and-excretation-of-IR-820-molecule-A-In-vivo-NIR-II-fluorescence_fig2_335139142
https://www.benchchem.com/product/b15555252#using-ir-820-as-a-blood-pool-contrast-agent
https://www.benchchem.com/product/b15555252#using-ir-820-as-a-blood-pool-contrast-agent
https://www.benchchem.com/product/b15555252#using-ir-820-as-a-blood-pool-contrast-agent
https://www.benchchem.com/product/b15555252#using-ir-820-as-a-blood-pool-contrast-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

